Cas no 160701-56-4 (Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

• Product Name: Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• CAS No: 160701-56-4
• MF: C₁₄H₂₄O₂Si
• MW: 252.42466545105
• MDL: MFCD31802577
• CID: 3804479
• PubChem ID: 10912026
• Update Time: 2025-06-07

Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 2-(2-((tert-butyldimethylsilyl)oxy)phenyl)ethanol
• C14H24O2Si
• 2-Hydroxyphenethyl alcohol, TBDMS derivative
• 160701-56-4
• D85753
• WS-00132
• SY333400
• 2-{2-[(tert-butyldimethylsilyl)oxy]phenyl}ethan-1-ol
• 2-(2-((t-Butyldimethylsilyl)oxy)phenyl)ethanol
• 2-[2-[tert-butyl(dimethyl)silyl]oxyphenyl]ethanol
• SCHEMBL7438547
• 2-tert-Butyldimethylsilyloxyphenethyl alcohol
• MFCD31802577
• EN300-22963138
• 2-(2-((tert-Butyldimethylsilyl)oxy)phenyl)ethan-1-ol
• 2-[2-[(tert-Butyldimethylsilyl)oxy]phenyl]ethanol

• MDL： MFCD31802577
• Inchi： 1S/C14H24O2Si/c1-14(2,3)17(4,5)16-13-9-7-6-8-12(13)10-11-15/h6-9,15H,10-11H2,1-5H3
• InChI Key： MDDHJAFDVOCFQG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC=CC=1CCO

Computed Properties

• Exact Mass: 252.154556538g/mol
• Monoisotopic Mass: 252.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- (CAS No. 160701-56-4) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is notable for its unique structure, which incorporates a benzene ring and an ethanol group, with a silyl ether protecting group at the 2-position. The presence of the silyl ether moiety makes it particularly valuable in various chemical synthesis processes, where it serves as a protective group for hydroxyl functionalities.

The compound's structure is characterized by the benzene ring, which provides aromatic stability, and the ethanol group, which introduces hydroxyl functionality. The silyl ether group, specifically the (1,1-dimethylethyl)dimethylsilyl substituent, acts as a protective group for the hydroxyl group during chemical reactions. This feature is critical in organic synthesis, as it allows for selective reactivity while preserving the integrity of sensitive functional groups.

Recent advancements in chemical synthesis have highlighted the importance of silyl ethers as protective groups. Studies have shown that these groups are highly effective in protecting hydroxyl groups under a wide range of reaction conditions, including acidic and basic environments. The use of benzeneethanol derivatives with silyl ether protecting groups has been particularly beneficial in the synthesis of complex molecules, such as those found in pharmaceuticals and agrochemicals.

In addition to its role as a protective group, Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- has been explored for its potential in materials science applications. Researchers have investigated its use in the development of novel polymers and coatings. The compound's ability to undergo controlled polymerization reactions has led to its incorporation into advanced materials with tailored properties, such as high thermal stability and mechanical strength.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzeneethanol derivative. The introduction of the silyl ether group is achieved through a nucleophilic substitution reaction, where the hydroxyl group is replaced by the silyl ether moiety. This reaction is often facilitated by the use of silylation agents such as trimethylsilyl chloride or similar compounds. The reaction conditions are carefully optimized to ensure high yields and selectivity.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have explored its use as a precursor for bioactive molecules with enhanced pharmacokinetic properties. By incorporating this compound into drug delivery systems, researchers aim to improve drug stability and bioavailability while minimizing side effects.

Furthermore, recent studies have focused on the environmental impact of this compound and its derivatives. Researchers have investigated methods to synthesize and utilize these compounds in an environmentally friendly manner. Green chemistry approaches, such as catalytic silylation reactions and solvent-free synthesis methods, have been proposed to reduce waste and energy consumption during production.

In conclusion, Benzeneethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- (CAS No. 160701-56-4) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool in organic synthesis and material development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing modern chemistry.